Cas no 860649-46-3 (2-(3-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole)

• Product Name: 2-(3-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole
• CAS No: 860649-46-3
• MF: C₁₆H₁₃ClN₄O₄
• MW: 360.7518222332
• CID: 4661231
• Update Time: 2025-06-25

2-(3-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-1-{[(dimethylamino)carbonyl]oxy}-6-nitro-1H-1,3-benzimidazole
• [2-(3-chlorophenyl)-6-nitrobenzimidazol-1-yl] N,N-dimethylcarbamate
• Methanamine, 1-[[2-(3-chlorophenyl)-6-nitro-1H-benzimidazol-1-yl]oxy]-N,N-dimethyl-1-oxo- (9CI)
• 2-(3-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole

• Inchi： 1S/C16H13ClN4O4/c1-19(2)16(22)25-20-14-9-12(21(23)24)6-7-13(14)18-15(20)10-4-3-5-11(17)8-10/h3-9H,1-2H3
• InChI Key： GGBOLRFPIUKYLY-UHFFFAOYSA-N
• SMILES： C(ON1C(C2=CC=CC(Cl)=C2)=NC2=CC=C([N+]([O-])=O)C=C21)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(3-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole

2-(3-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole: A Comprehensive Overview

The compound with CAS No 860649-46-3, known as 2-(3-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzimidazoles, which are well-known for their versatile applications in drug design and advanced materials due to their unique structural and electronic properties.

Benzimidazoles are heterocyclic compounds characterized by two nitrogen atoms in a fused benzene ring system. The presence of functional groups such as chlorophenyl, dimethylamino carbonyloxy, and nitro groups in this compound further enhances its chemical reactivity and biological activity. Recent studies have highlighted the potential of such compounds in targeting specific enzymes and receptors, making them promising candidates for drug development.

The chlorophenyl group attached to the benzimidazole ring introduces electron-withdrawing effects, which can influence the molecule's stability and reactivity. This is particularly significant in pharmaceutical applications where precise control over molecular interactions is crucial. Additionally, the dimethylamino carbonyloxy group contributes to the compound's solubility and bioavailability, making it more suitable for therapeutic use.

The nitro group present in this compound plays a pivotal role in modulating its electronic properties. Nitro groups are known to enhance the electrophilic character of aromatic rings, which can be exploited in various chemical reactions. Recent research has demonstrated that compounds with nitro-substituted benzimidazoles exhibit potent anti-inflammatory and anticancer activities, underscoring their potential in developing novel therapeutic agents.

From a synthetic perspective, the preparation of 2-(3-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole involves a series of carefully orchestrated reactions. The synthesis typically begins with the formation of a benzimidazole core, followed by successive substitutions to introduce the desired functional groups. This multi-step synthesis requires meticulous control over reaction conditions to ensure high yields and purity.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have explored environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes, to reduce waste and improve efficiency. These developments align with the growing demand for sustainable practices in chemical manufacturing.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a selective inhibitor of certain enzymes makes it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Furthermore, its unique electronic properties render it suitable for use in advanced materials, including organic semiconductors and sensors.

The study of benzimidazoles has also extended into nanotechnology, where these compounds are being investigated for their potential in constructing nanostructured materials with tailored properties. The integration of functional groups like chlorophenyl, dimethylamino carbonyloxy, and nitro into the benzimidazole framework opens new avenues for designing materials with enhanced functionality.

In conclusion, 2-(3-Chlorophenyl)-1-{(dimethylamino)carbonyloxy}-6-nitro-1H-1,3-benzimidazole represents a remarkable example of how functionalized heterocycles can be harnessed for diverse applications across multiple disciplines. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a focal point for innovation in chemistry and beyond.